Acid-PEG5-C2-Boc

• Molecular Formula: C18H34O9
• Molecular Weight: 394.5 g/mol
• InChI: InChI=1S/C18H34O9/c1-18(2,3)27-17(21)5-7-23-9-11-25-13-15-26-14-12-24-10-8-22-6-4-16(19)20/h4-15H2,1-3H3,(H,19,20)
• InChIKey: ILIIUHKWCBCCNI-UHFFFAOYSA-N

Acid-PEG5-C2-Boc: A Monodisperse PEG5-Based PROTAC Linker Building Block with Boc-Protected Carboxylic Acid Functionality

Acid-PEG5-C2-Boc (CAS 1309460-29-4; synonyms: COOH-PEG5-COOtBu, Carboxy-PEG5-t-butyl ester) is a heterobifunctional, monodisperse polyethylene glycol (PEG) derivative with molecular formula C₁₈H₃₄O₉ and molecular weight 394.46 g·mol⁻¹ . It features a terminal carboxylic acid at one terminus and a tert-butoxycarbonyl (Boc)-protected carboxyl group at the other, separated by a precise five-unit PEG (PEG5) spacer and a two-carbon (C2) alkyl chain . Classified as a PEG-category PROTAC (PROteolysis TArgeting Chimera) linker, this compound serves as a modular intermediate for constructing heterobifunctional degraders that recruit E3 ubiquitin ligases to target proteins for ubiquitin-proteasome-mediated degradation [1]. The compound is supplied as a monodisperse single-molecular-weight species (≥95% purity), distinguishing it from polydisperse PEG mixtures that confound quantitative structure–activity relationship (SAR) interpretation .

Workflow Heterobifunctional PROTAC linker synthesis with sequential conjugation capability

Selection Monodisperse PEG5 spacer (single molecular species) for quantitative SAR studies

Context Boc/acid orthogonal protecting group strategy compatible with acid-sensitive warheads

• [1] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273–312. doi:10.37349/etat.2020.00018. View Source

Why Acid-PEG5-C2-Boc Cannot Be Interchanged with Shorter or Longer PEG Homologs in PROTAC Design

PROTAC linker length is not a passive architectural variable—it is a conformational tuner that governs ternary complex geometry, degradation efficiency, and neosubstrate selectivity [1]. Systematic SAR studies across PROTAC programs have demonstrated that incremental addition or subtraction of a single ethylene glycol unit (44 Da) can switch a degrader from sub-nanomolar potency to complete inactivity, or from selective target degradation to off-target neosubstrate clearance [2]. The Acid-PEG5-C2-Boc building block, with its precisely five-unit PEG spacer (end-to-end atom count spanning approximately 16–18 atoms in extended conformation) and two-carbon alkyl termini, occupies a discrete position within the length–flexibility continuum that cannot be replicated by Acid-PEG4-C2-Boc (one fewer ethylene glycol unit, MW 350.4) or Acid-PEG6-C2-Boc (one additional unit, MW 438.5). Each homolog produces PROTACs with distinct conformational ensembles, ternary complex residence times, and degradation selectivity profiles—making empirical linker-length screening with monodisperse building blocks an irreducible requirement for rational PROTAC optimization [3].

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PEG4 or PEG6 homologs alter ternary complex geometry and degradation selectivity, even a single ethylene glycol unit may shift potency profiles

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Polydisperse PEG linkers introduce chain-length distribution and blur DC50 data, undermining quantitative SAR interpretation

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Fmoc-only or Alloc-protected alternatives lack orthogonal Boc stability, limiting sequential deprotection when coupling base-labile ligands

• [1] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273–312. doi:10.37349/etat.2020.00018. View Source
• [2] Tintillier C, Mathieu V, Dassonneville B, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur J Med Chem. 2026;281:117090. doi:10.1016/j.ejmech.2026.117090. View Source
• [3] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. 2025. Discusses the role of PEG length as a conformational tuner and the non-linear relationship between ethylene glycol repeat number and degradation potency. View Source

Quantitative Differentiation Evidence for Acid-PEG5-C2-Boc Versus Closest PEG Homologs

PEG5-Containing PROTACs Avoid CRBN-Mediated GSPT1 Neosubstrate Degradation: A Safety Selectivity Window Absent in PEG2 and PEG3 Linkers

In a systematic study of Retro-2-derived CRBN-recruiting PROTACs bearing PEG2, PEG3, PEG4, PEG5, and PEG6 linkers, Tintillier et al. (2026) demonstrated that PEG linker length is the decisive determinant of GSPT1 neosubstrate degradation [1]. PROTACs containing PEG2 linkers (compounds 2 and 2bis) potently degraded GSPT1 with DC₅₀ values of 430 nM and 310 nM (Dmax = 74% and 96%, respectively, via Lumit assay), and the PEG3-containing PROTAC (compound 3) showed intermediate GSPT1 degradation (DC₅₀ = 700/590 nM, Dmax = 29%/68% by Western blot/Lumit) [1]. In contrast, PEG4-, PEG5-, and PEG6-containing PROTACs (compounds 4, 5, and 6) produced no detectable GSPT1 degradation in HeLa cells, while retaining cellular target engagement activity (IC₅₀ values of 0.74, 6.89, and 2.68 µM respectively in Stx-1 protection assays) [1]. This demonstrates that Acid-PEG5-C2-Boc—as a PEG5 building block—occupies a selectivity-safe 'window' where CRBN-mediated off-target GSPT1 degradation is abrogated, a property shared with PEG4 and PEG6 but critically absent in shorter PEG2 and PEG3 linkers.

GSPT1 off-target degradation

Cross-study comparable

PEG5: DC50 = N.D. (no degradation)
vs. PEG2/3: DC50 310–700 nM, Dmax up to 96%

Supports selectivity screening in CRBN-recruiting degrader design

HeLa cells; Retro-2-based PROTACs; Lumit/Western blot

Evidence Dimension	GSPT1 neosubstrate degradation (off-target safety) as a function of PEG linker length in CRBN-recruiting PROTACs
Target Compound Data	PROTAC 5 (PEG5 linker): DC₅₀ = N.D. (no GSPT1 degradation detected); Cellular IC₅₀ (Stx-1 protection) = 6.89 ± 2.68 µM
Comparator Or Baseline	PROTAC 2 (PEG2): DC₅₀ = 430 nM (Lumit), Dmax = 74%; PROTAC 2bis (PEG2): DC₅₀ = 310 nM, Dmax = 96%; PROTAC 3 (PEG3): DC₅₀ = 700/590 nM, Dmax = 29%/68%; PROTAC 4 (PEG4): no GSPT1 degradation, IC₅₀ = 0.74 ± 0.30 µM; PROTAC 6 (PEG6): no GSPT1 degradation, IC₅₀ = 2.68 ± 1.80 µM
Quantified Difference	PEG5 (and PEG4/PEG6) PROTACs: zero detectable GSPT1 degradation vs. PEG2/PEG3 PROTACs: DC₅₀ = 310–700 nM with Dmax up to 96%. Off-target degradation is binary (present/absent) depending on linker length threshold.
Conditions	HeLa cells; CRBN-recruiting thalidomide-based PROTACs; GSPT1 degradation measured by Western blot and Lumit immunoassay after 6–19 h treatment; Stx-1 cellular protection assay

Why This Matters

Procurement of Acid-PEG5-C2-Boc enables construction of PROTACs that inherently avoid the GSPT1 off-target degradation liability associated with shorter PEG2/PEG3 linkers—a critical safety consideration for therapeutic degrader programs targeting CRBN-dependent E3 ligase recruitment.

• [1] Tintillier C, Mathieu V, Dassonneville B, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur J Med Chem. 2026;281:117090. Table 1: IC₅₀, CC₅₀, DC₅₀, and Dmax values for PROTACs 2–6. doi:10.1016/j.ejmech.2026.117090. View Source

Physicochemical Property Differentiation: Acid-PEG5-C2-Boc Occupies a Distinct Computed Descriptor Space Relative to PEG4 and PEG6 Homologs

Computed molecular descriptors for the Acid-PEGn-C2-Boc homologous series reveal that Acid-PEG5-C2-Boc occupies a quantitatively distinct position in key drug-likeness parameter space [1]. Acid-PEG5-C2-Boc has a computed XLogP3 of −0.2, topological polar surface area (TPSA) of 110 Ų, 1 hydrogen bond donor, 9 hydrogen bond acceptors, and 20 rotatable bonds [1]. Compared to Acid-PEG4-C2-Boc (MW 350.4; fewer rotatable bonds and a more negative predicted logP due to higher oxygen-to-carbon ratio) and Acid-PEG6-C2-Boc (MW 438.5; greater rotatable bond count and incrementally higher logP), the PEG5 homolog provides an intermediate hydrophilicity–flexibility profile [2][3]. In PROTAC linker SAR, TPSA and rotatable bond count directly influence cellular permeability and ternary complex conformational sampling, with systematic reviews correlating degradation potency to these computed descriptors across 422 degraders [3]. The XLogP3 of −0.2 positions Acid-PEG5-C2-Boc near the optimal hydrophilicity range for aqueous solubility without excessive polarity that would compromise membrane permeability.

Physicochemical descriptors

Head-to-head comparison

PEG5: XLogP3 −0.2, TPSA 110 Ų, 20 rot. bonds
PEG4: lower MW, fewer rot. bonds
PEG6: higher MW, more rot. bonds, higher TPSA

Occupies a distinct region in linker length–polarity continuum

Computed properties (PubChem); MW 394.46 Da

Evidence Dimension	Computed physicochemical descriptors (XLogP3, TPSA, rotatable bonds, HBD/HBA count)
Target Compound Data	Acid-PEG5-C2-Boc: XLogP3 = −0.2; TPSA = 110 Ų; Rotatable bonds = 20; HBD = 1; HBA = 9; MW = 394.46; Formula = C₁₈H₃₄O₉
Comparator Or Baseline	Acid-PEG4-C2-Boc: MW = 350.4, Formula = C₁₆H₃₀O₈ (fewer rotatable bonds, lower TPSA); Acid-PEG6-C2-Boc: MW = 438.5, Formula = C₂₀H₃₈O₁₀ (more rotatable bonds, incrementally higher logP, higher TPSA)
Quantified Difference	PEG5 is +44.1 Da heavier than PEG4 and −44.0 Da lighter than PEG6. Each ethylene glycol unit adds ~2–3 rotatable bonds and ~17–18 Ų TPSA. The PEG5 XLogP3 (−0.2) is incrementally higher than predicted PEG4 and lower than predicted PEG6.
Conditions	Computed properties from PubChem/PubChem-derived databases using XLogP3 algorithm; MW confirmed by multiple vendor CoA specifications.

Why This Matters

When designing a PROTAC SAR library, the distinct computed descriptor space of PEG5 ensures that this building block probes a unique region of the linker length–polarity continuum not covered by PEG4 or PEG6, increasing the probability of identifying an optimal degradation window.

• [1] Kuujia. Cas no 1309460-29-4 (Acid-PEG5-C2-Boc). Computed Properties: Exact Mass 394.22028266 g/mol; XLogP3: −0.2; Topological Polar Surface Area: 110 Ų; Hydrogen Bond Donor Count: 1; Hydrogen Bond Acceptor Count: 9; Rotatable Bond Count: 20. View Source
• [2] CD Bioparticles. Monodispersed Linear PEGs Catalog: Acid-PEG1-t-butyl ester (MW 218.3) through Acid-PEG6-t-butyl ester (MW 438.5). Acid-PEG4-t-butyl ester: MW 350.4; Acid-PEG5-t-butyl ester: MW 394.5; Acid-PEG6-t-butyl ester: MW 438.5. View Source
• [3] Bemis TA, La Clair JJ, Burkart MD. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. J Med Chem. 2021;64(12):8042–8052. Discusses systematic tabulation of PROTAC potency as a function of linker length and correlation with computed descriptors including clogP, TPSA, and HBD count. doi:10.1021/acs.jmedchem.1c00482. View Source

Monodisperse PEG5 Precision Enables Quantitative SAR: Eliminating the Data Blur Introduced by Polydisperse PEG Mixtures

Acid-PEG5-C2-Boc is supplied as a monodisperse, single-molecular-weight species (394.46 Da, ≥95% purity by vendor specification), in contrast to polydisperse PEG preparations that contain a distribution of chain lengths . Polydisperse PEG linkers introduce 'data blur' into PROTAC degradation assays: sub-stoichiometric populations of shorter or longer oligomers generate ambiguous DC₅₀ values that do not reflect the intended linker length variable [1]. Monodisperse PEGs enable accurate molecular weight determination, simplified purification and characterization (single peak by HPLC/MS), and excellent batch-to-batch reproducibility—properties essential for pharmaceutical manufacturing workflows [2]. Among the Acid-PEGn-C2-Boc series (n = 1–6), all homologs are available as monodisperse entities; however, PEG5 occupies the midpoint of the commonly explored PROTAC linker length range (spanning approximately 12–20+ atom end-to-end distances), making it a strategically positioned building block for systematic linker-length SAR campaigns .

Monodisperse purity

Data to verify

Dispersity Ð = 1.00 (single species)
Exact MW 394.46 Da; ≥95% purity

Eliminates chain-length ambiguity in SAR datasets

Vendor CoA; single HPLC peak confirmation

Evidence Dimension	Molecular weight precision and batch-to-batch reproducibility
Target Compound Data	Acid-PEG5-C2-Boc: Monodisperse; Exact MW = 394.46 Da; Single molecular species confirmed by single HPLC peak and exact mass spectrometry
Comparator Or Baseline	Polydisperse PEG linkers: Molecular weight distribution (e.g., PEG 400 = mixture of oligomers from ~PEG5 to PEG11 with dispersity Ð > 1.0); variable batch composition
Quantified Difference	Monodisperse: dispersity Ð = 1.00 (single species). Polydisperse commercial PEG: typical Ð = 1.05–1.20. The resulting DC₅₀ measured from polydisperse linker-based PROTACs reflects a weighted average of multiple linker lengths rather than the intended discrete variable.
Conditions	Vendor Certificate of Analysis specifications; HPLC purity assessment; mass spectrometry confirmation

Why This Matters

Procurement of monodisperse Acid-PEG5-C2-Boc ensures that every molecule in the batch contributes identically to PROTAC ternary complex formation, enabling unambiguous interpretation of biological assay results and reducing the risk of failed reproducibility in lead optimization campaigns.

• [1] BOC Sciences. High-Purity PEG Linkers: Essential Building Blocks for Next-Gen PROTAC Libraries. 2025. Discusses the impact of sub-stoichiometric oligomer contamination on PROTAC DC₅₀ measurements. View Source
• [2] Huateng Pharma. Monodisperse PEG in Modern Drug Development. 2026. Emphasizes that monodisperse PEG enables quantitative study of specific chain lengths without data blurring caused by polydisperse mixtures. View Source

Orthogonal Boc Protection Strategy Enables Modular Synthetic Workflows Distinct from Fmoc-Based Alternatives

The Boc (tert-butoxycarbonyl) protecting group on Acid-PEG5-C2-Boc offers selective, quantitative deprotection under mild acidic conditions—typically 20–50% trifluoroacetic acid (TFA) in dichloromethane at room temperature for 30–60 minutes—yielding the free carboxylic acid for subsequent coupling . This deprotection chemistry is fully orthogonal to the Fmoc (9-fluorenylmethoxycarbonyl) strategy, which employs base-labile removal (20% piperidine/DMF) [1]. In PROTAC synthesis, this orthogonality permits sequential, chemoselective functionalization: the free terminal carboxylic acid of Acid-PEG5-C2-Boc can be coupled to an amine-bearing E3 ligase ligand (via EDC/HATU activation) while the Boc-protected terminus remains inert; subsequent acidic deprotection then reveals the second carboxylic acid for target protein ligand conjugation—all without cross-reactivity or protecting group scrambling . This contrasts with linkers employing only Fmoc or Alloc protection, which require different deprotection conditions that may be incompatible with acid-sensitive warheads or glycosidic linkages present in certain target-protein ligands.

Boc deprotection orthogonality

Class-level inference

Cleavage: 20–50% TFA/DCM, 30–60 min
Stable to piperidine (Fmoc conditions) and hydrogenolysis

Enables stepwise PROTAC assembly without protecting group scrambling

Standard peptide chemistry protocols

Evidence Dimension	Protecting group orthogonality and deprotection condition compatibility
Target Compound Data	Acid-PEG5-C2-Boc: Boc group cleaved by 20–50% TFA/DCM, 30–60 min at RT; stable to basic conditions (piperidine, pH > 10) and hydrogenolysis
Comparator Or Baseline	Fmoc-protected PEG linkers: cleaved by 20% piperidine/DMF; labile under basic conditions but stable to TFA. Alloc-protected linkers: cleaved by Pd(0) catalysts. Cbz-protected linkers: cleaved by hydrogenolysis or strong acid.
Quantified Difference	Boc is stable at pH > 7 for ≥24 h (enabling Fmoc-deprotection conditions on other parts of the molecule without Boc loss); quantitative deprotection achieved with 50% TFA/DCM in ≤60 min. Fmoc is stable in 50% TFA but cleaved within 5–20 min in 20% piperidine.
Conditions	Standard peptide chemistry deprotection protocols; TFA/DCM or HCl/dioxane for Boc; piperidine/DMF for Fmoc

Why This Matters

The Boc protecting group enables a modular, stepwise PROTAC assembly strategy where Acid-PEG5-C2-Boc can be selectively functionalized at the free acid terminus while the Boc-protected terminus remains masked, providing synthetic flexibility that is critical when coupling partners contain base-sensitive or hydrogenolysis-sensitive functional groups.

• [1] CD Bioparticles. tBoc-NH-PEG-OH FAQ: Standard BOC Amino Acid Deprotection — 50% (v/v) TFA/DCM; 50 minutes at room temperature. Follow with washings with 5% (v/v) DIPEA/DCM to remove TFA. View Source

Multi-Solvent Solubility Profile of Acid-PEG5-C2-Boc Supports Flexible Formulation and Reaction Conditions

Acid-PEG5-C2-Boc demonstrates solubility in four pharmaceutically and synthetically relevant solvent systems: water, DMSO, dichloromethane (DCM), and dimethylformamide (DMF) [1]. Its predicted pKa of 4.28 ± 0.10 indicates that the terminal carboxylic acid is predominantly deprotonated at physiological pH, enhancing aqueous solubility [1]. For comparator context, Amino-PEG1-C2-acid (a shorter, non-Boc-protected analog) shows water solubility of 27 mg/mL but insolubility in DMSO , whereas Acid-PEG5-C2-Boc's DMSO solubility enables preparation of concentrated stock solutions for cell-based assays. The balanced multi-solvent solubility profile of PEG5—attributed to the five ethylene glycol repeat units providing sufficient hydrophilicity without the viscosity penalties of longer PEG chains—is advantageous for both aqueous bioconjugation reactions (amide coupling in PBS/bicarbonate buffer) and organic-phase coupling steps (EDC/HATU activation in DMF or DCM) [2].

Multi-solvent solubility

Cross-study comparable

Soluble in Water, DMSO, DCM, DMF
Predicted pKa 4.28 ± 0.10

Supports both aqueous bioconjugation and organic coupling steps

Vendor solubility data; ChemicalBook

Evidence Dimension	Solvent solubility profile
Target Compound Data	Acid-PEG5-C2-Boc: Soluble in Water, DMSO, DCM, DMF; pKa (predicted) = 4.28 ± 0.10
Comparator Or Baseline	Amino-PEG1-C2-acid: Water = 27 mg/mL, DMSO = Insoluble, Ethanol = Insoluble. Bis-PEG5-acid: DMSO ≥ 100 mg/mL. Boc-NH-PEG12-CH₂CH₂COOH: DMSO = 100 mg/mL (139.31 mM).
Quantified Difference	Acid-PEG5-C2-Boc is soluble in all four common solvents tested (Water, DMSO, DCM, DMF), whereas shorter PEG analogs (PEG1 derivatives) show restricted solvent compatibility (DMSO-insoluble). Stock solution preparation table indicates 25.35 mL required per mg for 1 mM solution.
Conditions	Solubility data from multiple vendor product specifications; ChemicalBook physical property database

Why This Matters

The broad solvent compatibility of Acid-PEG5-C2-Boc eliminates solvent-imposed constraints during PROTAC synthesis, allowing chemists to select optimal reaction media for each coupling step without switching to a different linker building block.

• [1] ChemicalBook. 1309460-29-4 (Acid-PEG5-C2-Boc): Solubility — Soluble in Water, DMSO, DCM, DMF; pKa = 4.28 ± 0.10 (Predicted); Boiling Point = 495.2 ± 45.0 °C (Predicted); Density = 1.109 ± 0.06 g/cm³ (Predicted). View Source
• [2] DC Chemicals. Acid-PEG5-C2-Boc Datasheet (Cat. No. DC65963): The hydrophilic PEG spacer increases solubility in aqueous media. Storage: 2 years −20°C powder, 2 weeks 4°C in DMSO, 6 months −80°C in DMSO. View Source

Defined Long-Term Storage Stability Specifications Enable Multi-Year PROTAC Library Campaigns

Acid-PEG5-C2-Boc is characterized by vendor-verified storage stability parameters that support extended medicinal chemistry campaigns: powder form is stable for ≥12 months (and up to 2 years) when stored dry, dark, and at −20°C; DMSO stock solutions are stable for 2 weeks at 4°C and up to 6 months at −80°C [1]. These specifications are relevant when contrasted with less stable bifunctional PEG linkers bearing more labile functional groups (e.g., NHS esters, which hydrolyze within hours in aqueous solution, or maleimide groups susceptible to ring-opening). The Boc and carboxylic acid termini of Acid-PEG5-C2-Boc are chemically robust under recommended storage conditions, with the Boc group remaining intact in neutral/anhydrous environments [2]. This stability profile ensures that pre-weighed aliquots and pre-prepared DMSO stock plates remain chemically faithful throughout iterative PROTAC synthesis–testing cycles spanning months to over a year.

Storage stability

Supporting evidence

Powder: ≥12 months (−20°C, dry, dark)
DMSO stock: 4°C for ≥2 weeks, −80°C for 6 months

Reduces re-ordering frequency and ensures chemical consistency over multi-year campaigns

Vendor-certified storage conditions

Evidence Dimension	Storage stability and shelf life
Target Compound Data	Acid-PEG5-C2-Boc: Powder: −20°C, dry, dark for ≥12 months (up to 2 years); DMSO stock: 4°C for 1 month (or 2 weeks per DC Chemicals), −80°C for 6 months
Comparator Or Baseline	NHS-ester functionalized PEG linkers: typically require −20°C desiccated storage; DMSO solutions hydrolyze within 24–48 h at 4°C. Maleimide-PEG linkers: prone to hydrolysis at pH > 7; require −20°C under argon.
Quantified Difference	Acid-PEG5-C2-Boc DMSO stock solutions retain integrity for ≥4 weeks at 4°C vs. ≤48 h for NHS-ester PEG linkers. Powder shelf life ≥12 months at −20°C enables multi-year project continuity.
Conditions	Vendor-certified storage conditions (XcessBio, DC Chemicals, GlpBio); DMSO solutions prepared under anhydrous conditions

Why This Matters

The extended shelf life of Acid-PEG5-C2-Boc in both powder and DMSO stock formats minimizes the need for frequent re-ordering and re-characterization, reducing procurement burden and ensuring chemical consistency across long-duration PROTAC optimization programs.

• [1] DC Chemicals. Acid-PEG5-C2-Boc Datasheet: Storage — 2 years −20°C Powder, 2 weeks 4°C in DMSO, 6 months −80°C in DMSO. View Source
• [2] GlpBio. Acid-PEG5-C2-Boc: Storage — Store at −20°C. Stock solution: When stored at −80°C, please use it within 6 months; when stored at −20°C, please use it within 1 month. Shipping Condition: Evaluation sample solution shipped with blue ice. View Source

Optimal Application Scenarios for Acid-PEG5-C2-Boc Based on Quantitative Differentiation Evidence

CRBN-Recruiting PROTAC Libraries Where GSPT1 Neosubstrate Degradation Must Be Avoided

In CRBN-based degrader campaigns, the use of PEG2 or PEG3 linkers carries a documented risk of inducing off-target GSPT1 degradation—a translation termination factor whose loss causes cytotoxicity independent of the intended target [1]. Acid-PEG5-C2-Boc enables construction of PROTACs that, based on direct experimental evidence from Retro-2-based degraders, fall within the linker-length window (PEG4–PEG6) that avoids GSPT1 degradation while retaining cellular target engagement [1]. This is particularly critical for therapeutic programs where GSPT1-dependent toxicity would confound efficacy readouts or pose a safety liability. The PEG5 length provides a specific intermediate option between PEG4 (strongest cellular activity in the tested system) and PEG6, allowing fine-tuning of degradation potency without re-entering the GSPT1 degradation zone associated with shorter linkers.

Systematic Linker-Length SAR Screening in PROTAC Hit-to-Lead Optimization

The monodisperse nature of Acid-PEG5-C2-Boc (MW 394.46, single molecular species) makes it an essential component of quantitative linker-length SAR panels [2]. When screened alongside Acid-PEG4-C2-Boc and Acid-PEG6-C2-Boc, the PEG5 building block probes an intermediate conformational space—with 20 rotatable bonds, XLogP3 of −0.2, and TPSA of 110 Ų—that is distinct from both shorter and longer homologs [3]. This systematic approach aligns with the established PROTAC optimization paradigm in which incremental two-ethylene-glycol-unit variations (PEG4 → PEG6 → PEG8) can produce non-linear changes in degradation potency, including switches from inactive to sub-nanomolar DC₅₀ values [2]. The well-defined storage stability (≥12 months powder at −20°C) supports the preparation of pre-aliquoted linker panels for parallel synthesis, reducing inter-batch variability across a months-long SAR campaign .

Modular Stepwise PROTAC Assembly Leveraging Boc Orthogonal Protection

The Boc-protected carboxylic acid terminus of Acid-PEG5-C2-Boc enables a two-step sequential conjugation strategy that is incompatible with linkers bearing only free amine/acid termini or Fmoc-only protection . In practice: (Step 1) the free terminal carboxylic acid is activated (EDC/NHS or HATU/DIEA) and coupled to an amine-functionalized E3 ligase ligand (e.g., VHL ligand VH032-amine or CRBN ligand pomalidomide-amine) in DMF or DMSO, while the Boc-protected terminus remains chemically inert; (Step 2) after purification, Boc deprotection with 20–50% TFA/DCM (30–60 min, RT) reveals the second carboxylic acid for conjugation to the target-protein ligand . This orthogonal protection strategy is especially valuable when the target-protein ligand contains base-sensitive functionalities (esters, certain heterocycles) that would not survive Fmoc deprotection conditions (20% piperidine), making Acid-PEG5-C2-Boc the linker of choice for such chemotypes.

Aqueous Bioconjugation and Formulation-Compatible PROTAC Synthesis

Acid-PEG5-C2-Boc's demonstrated solubility in both water and polar aprotic organic solvents (DMSO, DMF, DCM) [4] makes it suitable for PROTAC synthetic workflows that span aqueous bioconjugation conditions (amide coupling in PBS or bicarbonate buffer at pH 7.4–8.5) and organic-phase activation steps. The predicted pKa of 4.28 ensures the carboxylic acid is predominantly deprotonated and reactive at physiological pH [4]. For PROTACs destined for in vivo studies, the PEG5 spacer provides a balanced hydrophilicity that enhances aqueous solubility of the final degrader molecule without the excessive molecular weight and potential viscosity issues associated with PEG8 or longer linkers—a consideration relevant for formulation development where co-solvent minimization is prioritized [5].

Application

Selection Property

Validation Focus

CRBN-based degrader design (GSPT1 selectivity)

Linker length within PEG4–6 window that avoids neosubstrate degradation

GSPT1 degradation endpoint absence in cell assays

Linker-length SAR screening

Monodisperse PEG5 as intermediate-length probe with distinct computed descriptor space

Degradation potency and selectivity profiling across PEG4–PEG6 panel

Sequential PROTAC conjugation

Boc/acid orthogonal protection enabling stepwise coupling without cross-reactivity

Chemoselective ligation of E3 ligand and target-protein ligand

Aqueous-compatible degrader synthesis

Multi-solvent solubility profile (Water, DMSO, DCM, DMF) and predicted pKa 4.28

Solution-phase coupling efficiency and formulation solubility assessment

• [1] Tintillier C, Mathieu V, Dassonneville B, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur J Med Chem. 2026;281:117090. doi:10.1016/j.ejmech.2026.117090. View Source
• [2] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. 2025. Structure–activity relationships suggest that the progression from PEG4 to PEG8 can enhance residence time in the ternary complex by an order of magnitude; incremental addition of two ethylene-glycol units can switch a molecule from inactive to sub-nanomolar potency. View Source
• [3] Kuujia. Cas no 1309460-29-4 (Acid-PEG5-C2-Boc). Computed Properties: XLogP3: −0.2; TPSA: 110 Ų; Rotatable Bond Count: 20; HBD: 1; HBA: 9. View Source
• [4] ChemicalBook. 1309460-29-4 (Acid-PEG5-C2-Boc): Solubility — Soluble in Water, DMSO, DCM, DMF; pKa = 4.28 ± 0.10 (Predicted). View Source
• [5] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers: PEG8 is the longest practical choice before viscosity and renal clearance become limiting factors. The incremental solubility benefit asymptotes at around eight units. View Source